Methyl 3-{[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]sulfonyl}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C18H19NO5S2/c1-23-18(20)17-16(6-9-25-17)26(21,22)19-7-4-14(11-19)12-2-3-15-13(10-12)5-8-24-15/h2-3,6,9-10,14H,4-5,7-8,11H2,1H3
• InChI Key: LASNVZRAHPYXSV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H19NO5S2
• Molecular Weight: 393.5 g/mol

Description

“Methyl 3-{[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]sulfonyl}thiophene-2-carboxylate” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound. The compound also includes a pyrrolidine ring, a thiophene ring, and a sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The benzofuran moiety is a fused ring system that consists of a benzene ring fused to a furan ring. The pyrrolidine is a five-membered ring with four carbon atoms and one nitrogen atom. The thiophene is a five-membered ring with four carbon atoms and one sulfur atom.

Scientific Research Applications

Solubility and Efficiency in Organic Semiconductors

A study focused on the solubility parameters and efficiency of organic semiconductors, specifically analyzing molecules like DPP(TBFu)2 in various solvents, which share structural similarities with the compound . It demonstrated the utility of such compounds in improving power conversion efficiencies in organic photovoltaics, highlighting their relevance in renewable energy technologies (Bright Walker et al., 2011).

Facilitating Heteroaromatic Library Creation

Research into the synthesis of a heteroaromatic library featuring benzothiophene derivatives, a class closely related to the compound of interest, showcased the compound's potential in drug discovery. Through methodologies such as palladium-catalyzed coupling, a diverse array of drug-like molecules was synthesized, indicating its applications in medicinal chemistry and pharmaceutical research (C. Cho et al., 2010).

Exploration in Heterocyclic Chemistry

The compound has potential applications in heterocyclic chemistry, as indicated by studies on the synthesis of nitrogen heterocycles. These studies illustrate the compound's utility in generating biologically relevant heterocycles, underscoring its importance in the development of new therapeutics and chemical probes (Y. Horiguchi et al., 2004).

Development of Antitumor and Antibacterial Agents

A series of compounds synthesized from thiophene and benzene sulfonamides demonstrated significant in vitro activity against various cancer cell lines and bacteria. This suggests that derivatives of the compound could be explored for their potential as antitumor and antibacterial agents, contributing to the search for new treatments (H. Hafez et al., 2017).

Advanced Materials Synthesis

The compound's structural elements are conducive to the synthesis of advanced materials, such as conjugated ladder-type heteroacenes. These materials are critical for the development of electronic and optoelectronic devices, suggesting a broad application in materials science (Peng Gao et al., 2008).

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, chemical reactions, and potential applications. Benzofuran derivatives have shown promise in various fields, including as antimicrobial agents, so this compound could have potential applications in these areas.

Mechanism of Action

Target of Action

It’s known that benzofuran derivatives have shown significant cell growth inhibitory effects .

Mode of Action

Benzofuran derivatives have been known to interact with various cellular targets leading to inhibition of cell growth .

Biochemical Pathways

Benzofuran derivatives have been known to affect various biochemical pathways leading to inhibition of cell growth .

Pharmacokinetics

The solubility of the compound in alcohol suggests that it may be well absorbed in the body .

Result of Action

Benzofuran derivatives have been known to inhibit cell growth .

Action Environment

The stability of the compound at room temperature suggests that it may be stable under normal environmental conditions .